Cas no 5145-64-2 (1H-Pyrrole, 1-propyl-)

• Product Name: 1H-Pyrrole, 1-propyl-
• CAS No: 5145-64-2
• MF: C₇H₁₁N
• MW: 109.168941736221
• CID: 362252
• PubChem ID: 521329
• Update Time: 2025-04-19

1H-Pyrrole, 1-propyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole, 1-propyl-
• 1-propylpyrrole
• Pyrrole, 1-propyl
• 1-Propyl-1H-pyrrole
• AKOS008965118
• MFGOZCIHXVFZBC-UHFFFAOYSA-N
• DTXSID50334620
• SCHEMBL319463
• 1-propyl-pyrrole
• 5145-64-2
• n-propylpyrrole

• Inchi： 1S/C7H11N/c1-2-5-8-6-3-4-7-8/h3-4,6-7H,2,5H2,1H3
• InChI Key： MFGOZCIHXVFZBC-UHFFFAOYSA-N
• SMILES： N1(C=CC=C1)CCC

Computed Properties

• Exact Mass: 109.08923
• Monoisotopic Mass: 109.089149355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 55.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 4.9Ų

Experimental Properties

• PSA: 4.93

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles